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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propanenitrile

Cat. No.: B2862378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2-(4-
Methylphenyl)propanenitrile, a crucial parameter for professionals in research and drug

development. The accurate determination of molecular weight is fundamental for various

applications, including stoichiometry in chemical reactions, quantitative analysis, and the

formulation of pharmaceutical compounds.

Chemical Identity
Systematic Name: 2-(4-Methylphenyl)propanenitrile

Common Synonyms: 2-(p-Tolyl)propionitrile, α-Methyl-4-methylbenzeneacetonitrile

CAS Number: 75920-45-5

Molecular Formula: C₁₀H₁₁N[1][2]

The molecular formula is the cornerstone for calculating the molecular weight of a compound. It

specifies the number of atoms of each element present in one molecule of the substance.

Molecular Weight Determination
The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent

atoms. The atomic weights used for this calculation are the standard atomic weights, which are
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the weighted averages of the isotopic masses of an element.

The molecular formula C₁₀H₁₁N indicates that one molecule of 2-(4-
Methylphenyl)propanenitrile contains:

10 Carbon (C) atoms

11 Hydrogen (H) atoms

1 Nitrogen (N) atom

The calculation is performed by multiplying the number of atoms of each element by its

standard atomic weight and summing the results.

Table 1: Calculation of the Molecular Weight of 2-(4-Methylphenyl)propanenitrile

Constituent
Element

Chemical
Symbol

Number of
Atoms

Standard
Atomic Weight
( g/mol )

Contribution
to Molecular
Weight ( g/mol
)

Carbon C 10 12.011 120.11

Hydrogen H 11 1.008 11.088

Nitrogen N 1 14.007[3][4] 14.007

Total 145.205

Based on this calculation, the molecular weight of 2-(4-Methylphenyl)propanenitrile is

approximately 145.21 g/mol . This value is consistent with published data for this compound.[1]

[2]

Methodological Workflow for Molecular Weight
Calculation
The process of determining the molecular weight of a chemical compound from its formula is a

foundational concept in chemistry. The following diagram illustrates the logical workflow for this
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calculation.

Identify the Molecular Formula
(e.g., C₁₀H₁₁N for 2-(4-Methylphenyl)propanenitrile)

Determine the Number of Atoms for Each Element
(C=10, H=11, N=1)

Deconstruct

Obtain Standard Atomic Weights from Periodic Table
(C ≈ 12.011, H ≈ 1.008, N ≈ 14.007)

Reference

Calculate Mass Contribution for Each Element
(Number of Atoms × Atomic Weight)

Input for

Input for

Sum the Mass Contributions of All Elements

Aggregate

Result: Molecular Weight of the Compound
(145.21 g/mol)

Finalize

Click to download full resolution via product page

Workflow for Molecular Weight Calculation.

Significance in Research and Development
Stoichiometric Calculations: The molecular weight is essential for determining the molar

quantities of reactants and products in chemical syntheses, ensuring optimal reaction

conditions and yields.
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Analytical Chemistry: In techniques such as mass spectrometry, the molecular weight (or

more accurately, the molecular mass) is a primary identifier of a compound. It is also critical

for preparing solutions of known molarity.

Pharmacology and Drug Formulation: The molecular weight influences various

pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, and

excretion (ADME). It is a key parameter in dosage calculations and the formulation of drug

products.

This guide has provided a comprehensive overview of the molecular weight of 2-(4-
Methylphenyl)propanenitrile, its calculation, and its importance in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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